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Compound of Interest

Compound Name: 4,5-Dihydrofuran-3-carboxylic acid

Cat. No.: B1296813

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4,5-Dihydrofuran-3-carboxylic acid is critical for ensuring laboratory
safety and environmental protection. This guide provides a comprehensive, step-by-step
procedure for its safe handling and disposal, in line with established safety protocols for
hazardous chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet
(SDS) for 4,5-Dihydrofuran-3-carboxylic acid. Personnel handling this compound must be
equipped with appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tight-fitting safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat, and in cases of potential splashing, a chemical-resistant apron.

Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated, a
NIOSH-approved respirator is necessary.

Engineering Controls:
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 All handling and disposal preparation should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

» An emergency eyewash station and safety shower must be readily accessible.

Hazard Summary

4,5-Dihydrofuran-3-carboxylic acid is classified as a hazardous substance. Key hazard
information is summarized in the table below.

Hazard Classification Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour.
Acute toxicity (Oral) Category 4 H302: Harmful if swallowed.
) o H319: Causes serious eye
Serious eye irritation Category 2A o
irritation.
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.
Specific target organ toxicity - H335: May cause respiratory
. Category 3 o
single exposure irritation.
Specific target organ toxicity - H336: May cause drowsiness
] Category 3 o
single exposure or dizziness.
Other hazards - May form explosive peroxides.

Step-by-Step Disposal Protocol

The disposal of 4,5-Dihydrofuran-3-carboxylic acid must be managed as hazardous
chemical waste. Do not dispose of this compound down the drain or in regular municipal trash.

» Waste Identification and Segregation:

o Clearly label a dedicated, sealable waste container with "Hazardous Waste," the full
chemical name "4,5-Dihydrofuran-3-carboxylic acid," and the associated hazard
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pictograms (e.g., flammable, irritant, health hazard).

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed to avoid potentially violent reactions. It is incompatible with strong oxidizing
agents, strong acids, and strong bases.[1][2]

e Containerization:

o Use a container that is compatible with carboxylic acids and flammable liquids. High-
density polyethylene (HDPE) or glass containers are generally suitable.

o Ensure the container is in good condition, with no leaks or cracks, and has a secure, tight-
fitting lid.

o Keep the container closed when not in use.
o Storage of Waste:
o Store the sealed waste container in a designated hazardous waste accumulation area.

o This area should be well-ventilated, cool, and away from sources of ignition such as heat,
sparks, and open flames.

o Store away from incompatible materials.
e Spill Cleanup:

o In the event of a small spill, carefully sweep or scoop up the material and place it in the
labeled hazardous waste container.

o Avoid generating dust or vapors.
o For larger spills, evacuate the area and follow your institution's emergency procedures.
» Professional Disposal:

o The final disposal of 4,5-Dihydrofuran-3-carboxylic acid must be conducted by a
licensed and certified hazardous waste disposal company.[1][3]
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o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the waste.

o The recommended disposal method is incineration in an approved waste disposal plant.[1]

[2](3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4,5-
Dihydrofuran-3-carboxylic acid.
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Caption: Disposal workflow for 4,5-Dihydrofuran-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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